Cas no 898755-57-2 (3-(3,4-Dimethylphenyl)-3'-methylpropiophenone)

• Product Name: 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone
• CAS No: 898755-57-2
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 874793
• PubChem ID: 24726431
• Update Time: 2025-11-02

3-(3,4-Dimethylphenyl)-3'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-(3-methylphenyl)propan-1-one
• 3-(3,4-DIMETHYLPHENYL)-3'-METHYLPROPIOPHENONE
• MFCD03843817
• AKOS016022339
• 898755-57-2
• DTXSID20644824
• 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone

• MDL： MFCD03843817
• Inchi： 1S/C18H20O/c1-13-5-4-6-17(11-13)18(19)10-9-16-8-7-14(2)15(3)12-16/h4-8,11-12H,9-10H2,1-3H3
• InChI Key： HBROWSSELZOVFS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)CCC1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 252.15100
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 405.1°C at 760 mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.56
• PSA: 17.07000
• LogP: 4.42730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone

3-(3,4-Dimethylphenyl)-3'-methylpropiophenone (CAS No. 898755-57-2): A Comprehensive Overview

3-(3,4-Dimethylphenyl)-3'-methylpropiophenone (CAS No. 898755-57-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its unique molecular structure, serves as a key intermediate in the production of various high-value chemicals. Its 3,4-dimethylphenyl and methylpropiophenone moieties contribute to its distinct chemical properties, making it a versatile building block in synthetic chemistry.

The growing interest in 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone is driven by its potential applications in drug discovery and advanced material development. Researchers are particularly intrigued by its ability to act as a precursor for bioactive molecules, which aligns with the current trend of exploring novel pharmaceutical intermediates. Additionally, its role in the synthesis of functionalized aromatic compounds has made it a subject of study in academic and industrial laboratories worldwide.

From a chemical perspective, 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone exhibits notable stability under standard conditions, which enhances its utility in various synthetic protocols. Its molecular weight and solubility profile make it suitable for use in organic solvents, a feature that is highly valued in process chemistry. The compound's methyl-substituted aromatic rings also contribute to its electronic properties, which are being investigated for applications in optoelectronic materials.

The market for 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone has seen steady growth, particularly in regions with robust pharmaceutical and chemical manufacturing sectors. Industry reports highlight its increasing demand as a specialty chemical, with suppliers focusing on high-purity grades to meet the needs of research and production facilities. This trend reflects the broader shift toward custom synthesis and tailor-made intermediates in the chemical industry.

In terms of synthesis, 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone can be prepared through well-established organic reactions, such as Friedel-Crafts acylation or cross-coupling methodologies. These processes are often optimized for yield and selectivity, ensuring the production of high-quality material. The compound's structural motifs also make it a candidate for further derivatization, expanding its potential applications in medicinal chemistry and material science.

Environmental and safety considerations for 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone are in line with standard laboratory practices for handling organic compounds. Proper storage conditions and personal protective equipment are recommended to ensure safe usage. The compound's low toxicity profile and biodegradability characteristics have been noted in preliminary assessments, making it a relatively environmentally benign option compared to some traditional chemical intermediates.

Looking ahead, the future of 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone appears promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable synthesis. As the chemical industry continues to evolve toward more eco-friendly practices, compounds like this one, with their balance of functionality and environmental considerations, are likely to play increasingly important roles.

For researchers and industry professionals seeking detailed technical information about 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone, numerous resources are available, including spectral data, synthetic protocols, and application notes. The compound's CAS number 898755-57-2 serves as a unique identifier for accessing these specialized references across scientific databases and chemical catalogs.